Cas no 2138200-36-7 (3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid)

• Product Name: 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid
• CAS No: 2138200-36-7
• MF: C₁₁H₁₂O₅S
• MW: 256.274982452393
• CID: 6254447
• PubChem ID: 165449586
• Update Time: 2025-06-24

3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716866
• 3-(oxan-4-yl)thiophene-2,5-dicarboxylic acid
• 2138200-36-7
• 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid

• Inchi： 1S/C11H12O5S/c12-10(13)8-5-7(9(17-8)11(14)15)6-1-3-16-4-2-6/h5-6H,1-4H2,(H,12,13)(H,14,15)
• InChI Key： GGPQLILLPPCCKG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(=O)O)C1CCOCC1

Computed Properties

• Exact Mass: 256.04054465g/mol
• Monoisotopic Mass: 256.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Additional information on 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid

Introduction to 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid (CAS No. 2138200-36-7)

3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138200-36-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a thiophene core substituted with a tetrahydropyran ring and carboxylic acid functionalities at the 2 and 5 positions, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The molecular structure of 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid consists of a thiophene ring, which is an aromatic heterocycle containing sulfur, connected to a tetrahydropyran moiety through an oxygen atom. The presence of two carboxylic acid groups at the 2 and 5 positions of the thiophene ring enhances its reactivity, making it a versatile building block for the construction of more intricate chemical entities. This structural arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for further functionalization and derivatization.

In recent years, 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid has been explored in various research areas due to its potential applications. One of the most promising applications is in the field of drug discovery and development. The compound's ability to serve as a precursor for biologically active molecules has been recognized by several research groups. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and interacting with biological targets. The thiophene core is particularly interesting because it is a common motif found in many pharmacologically active agents, including antiviral and anticancer drugs.

Moreover, the tetrahydropyran ring attached to the thiophene moiety introduces additional conformational flexibility, which can be exploited to fine-tune the pharmacokinetic properties of drug candidates. This flexibility allows for the design of molecules with improved solubility and bioavailability, which are critical factors in drug development. Recent studies have demonstrated that compounds derived from 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid exhibit promising activities against various disease-related targets. For example, researchers have reported the synthesis of novel thiophene-based compounds that show inhibitory effects on kinases and other enzymes involved in cancer progression.

Another area where 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid has found utility is in materials science. The compound's unique electronic properties make it a suitable candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The thiophene ring contributes to the conjugated system of the molecule, which is essential for charge transport in these devices. Additionally, the presence of carboxylic acid groups provides opportunities for further chemical modifications that can enhance device performance.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the preparation of 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. One such approach involves the use of palladium-catalyzed cross-coupling reactions to construct the thiophene core followed by functionalization with carboxylic acid groups. These synthetic strategies have been instrumental in enabling researchers to access a wide range of derivatives for further investigation.

The versatility of 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid as a building block has also been recognized in industrial applications. Companies specializing in fine chemicals have incorporated this compound into their product portfolios due to its utility in synthesizing high-value intermediates for pharmaceuticals and specialty materials. The demand for this compound continues to grow as more research is conducted into its potential applications.

In conclusion, 3-(Oxan-4-yl)thiophene-2,5-dicarboxylic acid (CAS No. 2138200-36-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for drug discovery, materials science, and other advanced chemical syntheses. As research progresses, it is expected that new applications and derivatives will continue to emerge, further solidifying its importance in the chemical community.